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Compound of Interest

Ethyl 4-tosylpiperazine-1-
Compound Name:
carboxylate

Cat. No.: B416004

An In-depth Technical Guide on Ethyl 4-tosylpiperazine-1-carboxylate

Overview

This technical guide provides a comprehensive analysis of Ethyl 4-tosylpiperazine-1-
carboxylate, a chemical compound of interest to researchers and professionals in drug
development and medicinal chemistry. This document details the compound's molecular
characteristics, provides a detailed experimental protocol for its synthesis, and includes a
discussion of the known biological significance of related piperazine compounds.

Data Presentation

The quantitative data for Ethyl 4-tosylpiperazine-1-carboxylate and its immediate synthetic
precursor are summarized in the table below.
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Molecular Weight (

Compound Name Molecular Formula Key Precursors
g/mol )
Ethyl 1-
Ethyl 4- ) )
) ) piperazinecarboxylate,
tosylpiperazine-1- C14H20N204S 312.39
p-Toluenesulfonyl
carboxylate ]
chloride
Ethyl 1- Piperazine, Ethyl
) ) C7H14N202 158.20[1]
piperazinecarboxylate chloroformate
p-Toluenesulfonyl Toluene,
. C7H7ClO2S 190.65 _ _
chloride Chlorosulfonic acid

Experimental Protocols

A reliable method for the synthesis of Ethyl 4-tosylpiperazine-1-carboxylate can be adapted
from the established procedure for its close structural analog, Ethyl 4-
(phenylsulfonyl)piperazine-1-carboxylate[2].

Synthesis of Ethyl 4-tosylpiperazine-1-carboxylate[2]

Materials:

Ethyl 1-piperazinecarboxylate (1.0 eq)

p-Toluenesulfonyl chloride (1.0 eq)

Toluene

Methanol

Alkaline water

Procedure:

» To a stirred solution of p-toluenesulfonyl chloride (0.01 mol) in toluene (25 mL) in a round
bottom flask, a solution of Ethyl 1-piperazinecarboxylate (0.01 mol) in toluene is added
dropwise.
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The reaction mixture is then refluxed for 30 minutes, during which a precipitate is formed.

After cooling to room temperature, the precipitate is filtered and washed with alkaline water.

For purification, the resulting solid is dissolved in methanol at room temperature.

Slow evaporation of the methanol solution yields the crystalline product of Ethyl 4-
tosylpiperazine-1-carboxylate.

Mandatory Visualizations
Chemical Structure
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Chemical Structure
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Caption: Chemical Structure of Ethyl 4-tosylpiperazine-1-carboxylate

Synthetic Workflow
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Caption: Synthetic Workflow for Ethyl 4-tosylpiperazine-1-carboxylate

Biological Context and Signaling Pathways

While specific research on the biological activity of Ethyl 4-tosylpiperazine-1-carboxylate is
not extensively documented, the piperazine structural motif is a well-established

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b416004?utm_src=pdf-body-img
https://www.benchchem.com/product/b416004?utm_src=pdf-body
https://www.benchchem.com/product/b416004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b416004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

pharmacophore in medicinal chemistry. Piperazine derivatives are known to possess a broad
spectrum of biological activities, including antibacterial, antifungal, and antineoplastic
properties[3]. The incorporation of a tosyl group introduces a sulfonamide moiety, a functional
group present in many therapeutic agents. The biological effects of such compounds are often
attributed to their ability to interact with various enzymes and receptors within cellular signaling
pathways. Further investigation is warranted to elucidate the specific biological targets and
mechanisms of action for Ethyl 4-tosylpiperazine-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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